N-[2-(diethylamino)ethyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-2-(1,3-dioxoisoindol-2-yl)-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)acetamide;hydrochloride
• InChI: InChI=1S/C24H24N4O5S.ClH/c1-3-26(4-2)9-10-27(24-25-17-11-18-19(33-14-32-18)12-20(17)34-24)21(29)13-28-22(30)15-7-5-6-8-16(15)23(28)31;/h5-8,11-12H,3-4,9-10,13-14H2,1-2H3;1H
• InChI Key: NBUBSHGOVWBYHN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)CN4C(=O)C5=CC=CC=C5C4=O.Cl
• Molecular Formula: C24H25ClN4O5S
• Molecular Weight: 517.0 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains an amide group (-CONH2), which is a common functional group in biochemistry, as it is found in proteins. The compound also contains an ethylamino group (-NH(CH2CH3)), which can potentially participate in hydrogen bonding, and a hydrochloride group, which suggests that this compound might be a salt or have acidic properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques like NMR, IR, and mass spectrometry. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on its functional groups. For instance, the amide group might undergo hydrolysis, especially under acidic or basic conditions, to form a carboxylic acid and an amine. The ethylamino group might participate in reactions typical of amines, such as protonation under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like amides could make this compound soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

The mechanism of action would depend on the biological or chemical context in which this compound is used. For instance, if this compound is a drug, its mechanism of action would depend on the specific biochemical pathway it affects in the body.

Future Directions

The future directions for research on this compound would depend on its current applications. If it’s a pharmaceutical compound, future research could focus on improving its efficacy or reducing its side effects. If it’s used in materials science, research could focus on improving its physical properties.